4-Chloro-3-sulfamoylbenzoic acid

Description

4-Chloro-3-sulfamoylbenzoic acid is a chemical compound with a molecular formula of C7H6ClNO4S and a molecular weight of 235.638 g/mol . It is also known by other names, including 4-chloro-5-sulphamoylbenzoic acid and 3-aminosulfonyl-4-chlorobenzoic acid . Chemical identifiers for this compound include the CAS number 1205-30-7, an MDL number of MFCD00012375, and an InChI Key of FHQAWINGVCDTTG-UHFFFAOYSA-N .

This compound is useful as a diuretic and as a hypotensive agent due to its ability to augment urine volume together with cation and chloride ion excretion and reduce elevated blood pressure . The preferred compounds for hypotensive agents are chloro compounds . 4-Chloro-3-sulfamoylbenzoic acid is also the major metabolite of tripamide, an antihypertensive agent, and can be found as an impurity in clopamide tablets .

A similar compound, 4-Chloro-3-nitro-5-sulphamoylbenzoic acid, has the molecular formula C7H5ClN2O6S . 4-halo-3-sulfamoylbenzamides are also similar and are useful as diuretics and hypotensive agents .

• CAS No.: 1205-30-7
• Product Name: 4-Chloro-3-sulfamoylbenzoic acid
• Molecular Formula: C7H6ClNO4S
• Molecular Weight: 235.65 g/mol
• IUPAC Name: 4-chloro-3-sulfamoylbenzoic acid
• Standard InChI: InChI=1S/C7H6ClNO4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,(H,10,11)(H2,9,12,13)
• Standard InChIKey: FHQAWINGVCDTTG-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(=O)O)S(=O)(=O)N)Cl
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)S(=O)(=O)N)Cl
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: 4-Chloro-3-Sulphamoylbenzoic Acid; 3-(Aminosulfonyl)-4-chloro-benzoic Acid; 3-Aminosulfonyl-4-chlorobenzoic Acid; 3-Sulfamoyl-4-chlorobenzoic Acid; 4-Chloro-5-sulfamoylbenzoic Acid
• PubChem Compound: 14568
• Last Modified: Aug 15 2023